3-(1-Aminocyclopropyl)benzonitrile hydrochloride
Overview
Description
3-(1-Aminocyclopropyl)benzonitrile hydrochloride (3-ACBH) is a compound that has been studied for a range of applications in scientific research. It has been found to have a range of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Scientific Research Applications
Application in Organic Synthesis
- Specific Scientific Field : Organic Synthesis .
- Summary of the Application : “3-(1-Aminocyclopropyl)benzonitrile hydrochloride” is a chemical compound used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and Analytical studies .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures would depend on the particular research context. Unfortunately, I couldn’t find detailed information about the methods of application or experimental procedures for this compound .
- Results or Outcomes : The results or outcomes would also depend on the specific research context. As of now, I couldn’t find any quantitative data or statistical analyses related to the use of this compound .
Green Synthesis of Benzonitrile
- Specific Scientific Field : Green Chemistry .
- Summary of the Application : This compound has been used in the green synthesis of benzonitrile .
- Methods of Application or Experimental Procedures : The green synthesis of benzonitrile involves the use of ionic liquid as the recycling agent. The ionic liquid [HSO3-b-Py]HSO4 exhibits multiple roles of co-solvent, catalysis, and phase separation, thus eliminating the use of metal salt catalyst and no additional catalyst is needed .
- Results or Outcomes : When the molar ratio of benzaldehyde to (NH2OH)2[HSO3-b-Py]HSO4 was 1 : 1.5, the volume ratio of paraxylene to [HSO3-b-Py]HSO4 was 2 : 1, the benzaldehyde conversion and benzonitrile yield were both 100% at 120 C in 2 h .
In addition, this compound has been used in the green synthesis of a variety of aromatic, heteroaromatic and aliphatic nitriles with excellent yields . The specific methods of application or experimental procedures involve the use of ionic liquid as the recycling agent .
In addition, this compound has been used in the green synthesis of a variety of aromatic, heteroaromatic and aliphatic nitriles with excellent yields . The specific methods of application or experimental procedures involve the use of ionic liquid as the recycling agent .
properties
IUPAC Name |
3-(1-aminocyclopropyl)benzonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2.ClH/c11-7-8-2-1-3-9(6-8)10(12)4-5-10;/h1-3,6H,4-5,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSUPNUNAJCIJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=CC(=C2)C#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Aminocyclopropyl)benzonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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